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Compound of Interest

Compound Name: DEHP (Standard)

Cat. No.: B3432700

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for Di(2-ethylhexyl)
phthalate (DEHP)

Introduction

Di(2-ethylhexyl) phthalate (DEHP), also known as bis(2-ethylhexyl) phthalate or dioctyl
phthalate (DOP), is a manufactured chemical compound belonging to the phthalate ester class.
[1][2] It is a colorless, viscous liquid with almost no odor.[1][3] Due to its efficacy and low cost,
DEHP is extensively used as a plasticizer, primarily to impart flexibility and softness to polyvinyl
chloride (PVC) products.[3][4] Its applications are widespread, ranging from medical devices
like 1V tubing and blood bags to consumer goods such as floor tiles, shower curtains, and food
packaging materials.[1][4][5] Given its prevalence and toxicological profile, a thorough
understanding of its Material Safety Data Sheet (MSDS) is critical for researchers, scientists,
and drug development professionals to ensure safe handling and mitigate exposure risks.

This technical guide provides a comprehensive overview of the core safety and technical data
for DEHP, structured for a scientific audience. It includes detailed tables of quantitative data,
outlines of standard experimental protocols for toxicity assessment, and visualizations of key
pathways and workflows.

Chemical Identification

Proper identification is the first step in chemical safety management. DEHP is known by
several synonyms, and its uniqgue CAS number is the standard identifier in scientific databases.
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Identifier Value

) 1,2-Benzenedicarboxylic acid, bis(2-ethylhexyl)
Chemical Name
ester[2]

Di(2-ethylhexyl) phthalate, Bis(2-ethylhexyl)

Synonyms phthalate, DOP, Dioctyl phthalate[2][6]
CAS Number 117-81-7[2][7]

Molecular Formula C24H3804[3][6][8]

Molecular Weight 390.56 g/mol [2][3]

Physical and Chemical Properties

The physicochemical properties of DEHP influence its environmental fate, potential for
exposure, and appropriate handling procedures. It is a non-volatile liquid with high lipid
solubility, contributing to its persistence and bioaccumulation potential.

Property Value

Appearance Colorless, oily liquid with a slight odor[1][6][9]
Boiling Point 384 - 386 °C[9][10]

Melting Point -47 °C to -55 °C[2][9]

Flash Point 206 °C (403 °F) (Closed Cup)[2]

Specific Gravity 0.986 (at 20°C/20°C)[2][9]

Vapor Pressure

1.42 x 10~7 mm Hg (at 25°C)[9]

Water Solubility

Very low; Insoluble in water[1]

Miscible with mineral oil and hexane; Soluble in

Solubility in Other Solvents .
most organic solvents[9]

Octanol-Water Partition Coefficient (log Kow) 7.5-7.6[9][11]

Toxicological Information
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DEHP is classified as a hazardous substance due to its potential for chronic toxicity,
carcinogenicity, and reproductive harm.[12] The primary routes of exposure are ingestion,
inhalation, and, to a lesser extent, dermal contact.[1][13]

Summary of Toxicological Data

The following table summarizes key toxicity values and classifications from regulatory and
scientific bodies.

Toxicity Endpoint Finding / Classification
Acute Oral Toxicity (LD50, Rat) 30 g/kg (Low acute toxicity)[4]
Acute Dermal Toxicity (LD50, Rabbit) 24 g/kg (Low acute toxicity)[4]

Group 2B: Possibly carcinogenic to humans[10]

Carcinogenicity (IARC) [14][15]

Reasonably anticipated to be a human

Carcinogenicity (NTP
J V{ ) carcinogen[2][10][15]

Carcinogenicity (EPA) Probable human carcinogen[1]

Category 1B: May damage fertility or the unborn

Reproductive Toxicity hild[7][16][17]
chi

Endocrine disruption, testicular toxicity, liver

Primary Health Effects o ) o
toxicity, kidney toxicity[3][8][12][18]

Key Toxicological Endpoints

» Carcinogenicity: The classification of DEHP as a potential carcinogen is based on sufficient
evidence from animal studies.[1] Chronic oral exposure in rats and mice has been shown to
cause a significant increase in the incidence of liver tumors, specifically hepatocellular
carcinomas.[1][9][18]

» Reproductive and Developmental Toxicity: DEHP is a well-documented reproductive toxicant
and endocrine disruptor.[3][19] In animal studies, it has been shown to interfere with sperm
formation and reduce fertility.[1] Its mechanism involves disruption of the male reproductive
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system's development, and these effects are considered a critical basis for risk assessment.

[20] Exposure during pregnancy may adversely affect the development of a child.[21]

o Organ Toxicity: The liver and kidneys are primary target organs for DEHP toxicity following
chronic exposure.[8][18] Animal studies have reported increased liver and lung weights as
well as kidney damage.[8]

Proposed Signaling Pathway for Hepatotoxicity

One of the proposed mechanisms for DEHP-induced liver tumors involves the activation of the
Peroxisome Proliferator-Activated Receptor alpha (PPARQ).[9] This nuclear receptor plays a

key role in lipid metabolism. Activation by DEHP leads to peroxisome proliferation and altered
lipid metabolism, which can increase oxidative stress and ultimately promote the development
of hepatocellular carcinoma in rodents.[9]

Peroxisome Proliferation

Activates

Increased Oxidative Stress

Activation of PPARa Receptor Hepatocellular Carcinoma

Altered Lipid Metabolism

Click to download full resolution via product page

Caption: Proposed mechanism of DEHP-induced hepatotoxicity via PPARa activation.

Exposure Control and Personal Protection

Controlling exposure is paramount when handling DEHP. This involves a combination of
engineering controls, administrative controls, and personal protective equipment (PPE).

Occupational Exposure Limits

Regulatory agencies have established occupational exposure limits (OELS) to protect workers
from the adverse health effects of DEHP.
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Agency Limit Type Value

OSHA (USA) PEL (8-hr TWA) 5 mg/m3[1][4][6]

NIOSH (USA) REL (10-hr TWA) 5 mg/m3[1][6]

NIOSH (USA) STEL (15-min) 10 mg/m3[1][6]

ACGIH TLV (8-hr TWA) 5 mg/m3[1][6]

EPA (Drinking Water) MCL 6 ppb (0.006 mg/L)[1][4]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; STEL: Short-Term Exposure Limit; TLV: Threshold Limit Value; MCL: Maximum
Contaminant Level.

Personal Protective Equipment (PPE)

When engineering controls are insufficient, appropriate PPE must be used.

o Ventilation: Use process enclosures, local exhaust ventilation, or other engineering controls
to maintain airborne levels below recommended exposure limits.[15]

» Respiratory Protection: If OELs are exceeded, a high-efficiency particulate aerosol (HEPA)
respirator is recommended.[15]

o Eye Protection: Safety glasses or goggles should be worn to minimize eye contact.[15]

» Skin Protection: Wear chemical-resistant gloves, boots, and protective clothing appropriate
for the risk of exposure.[15]

Experimental Protocols

The toxicological data presented in an MSDS are derived from standardized tests. The
following sections describe the general methodologies for key toxicity studies, based on
internationally recognized OECD (Organisation for Economic Co-operation and Development)
Guidelines for the Testing of Chemicals.

Acute Oral Toxicity (LD50)
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This test determines the short-term toxicity of a single oral dose. A common protocol is the
OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method).

e Objective: To determine the dose of a substance that is lethal to 50% of the test animals
(LD50).

o Methodology:
o Animal Model: Typically, female rats are used. Animals are fasted prior to dosing.

o Dosing: The substance is administered orally by gavage in a stepwise procedure using a
limited number of animals at each step.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

o Endpoint: The LD50 value is estimated based on the number of mortalities observed at
different dose levels. The outcome allows for classification into a toxicity category.

Carcinogenicity Study

This long-term study evaluates the potential of a substance to cause cancer. The protocol is
outlined in OECD Test Guideline 451 (Carcinogenicity Studies).

o Objective: To observe test animals for a major portion of their lifespan for the development of
neoplastic lesions during or after exposure to the test substance.

o Methodology:
o Animal Model: Typically, rats and mice are used.

o Dosing: The substance is administered daily, usually mixed in the diet, for a long-term
period (e.g., 18-24 months for mice and 24-30 months for rats). At least three dose levels
are used.

o Observation: Animals are monitored daily for clinical signs of toxicity and palpable masses.
Body weight and food consumption are recorded weekly.
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o Endpoint: At the end of the study, all animals are subjected to a full necropsy and
histopathological examination of all organs and tissues to identify tumors.

Two-Generation Reproductive Toxicity Study

This protocol assesses effects on male and female reproductive performance and the health of
offspring. It is described in OECD Test Guideline 416 (Two-Generation Reproduction Toxicity
Study).

o Objective: To assess potential adverse effects on fertility, pregnancy, maternal behavior, and
offspring development over two generations.

o Methodology:
o Animal Model: Typically, rats are used.

o Dosing: The substance is administered to the parental (P) generation for a pre-mating
period and continues through mating, gestation, and lactation.

o First Generation (F1): Offspring from the P generation are selected to become the F1
generation and are dosed with the substance through to maturity. They are then mated to
produce the F2 generation.

o Endpoints: Key parameters evaluated include fertility indices, number of live births,
offspring viability, growth, and developmental landmarks. A full histopathological
examination is performed on the reproductive organs of the P and F1 generations.
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Caption: General workflow for a two-generation reproductive toxicity study.
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Handling, Storage, and Disposal

« Handling: Handle in accordance with good industrial hygiene and safety practices.[16] Use
only with adequate ventilation and avoid breathing vapors or mist.[13][15] Avoid contact with
skin, eyes, and clothing.[15][16]

» Storage: Keep in suitable, closed containers for storage.[16]

o Disposal: DEHP should be disposed of as hazardous waste.[16] Incineration is a
recommended disposal method.[15] Do not let the product enter drains, and dispose of it in
accordance with national, state, and local laws.[15][16]

Ecological Information

DEHP is widespread in the environment due to its use in consumer plastics and its tendency to
leach from products.[1][19]

Parameter Finding

Attaches strongly to soil and sediment; breaks
down slowly.[1][22]

Environmental Fate

Moderately to slightly persistent in the

Persistence ]
environment.

Bioaccumulates in aquatic organisms (e.qg., fish,
Bioaccumulation invertebrates), but biomagnification in the food

chain is not expected due to metabolism.[23][24]

Acutely toxic to aquatic organisms and may
Aquatic Toxicity cause long-term adverse effects in the aquatic

environment.[19][25]

Conclusion

The Material Safety Data Sheet for DEHP reveals a substance with low acute toxicity but
significant chronic health risks, including carcinogenicity and reproductive and developmental
toxicity.[12][21] Its physical properties necessitate careful handling to prevent environmental
contamination and human exposure. For researchers, scientists, and drug development
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professionals, a comprehensive understanding and strict adherence to the safety guidelines
outlined in the MSDS are essential for minimizing risks in both laboratory and industrial
settings. The use of appropriate engineering controls and personal protective equipment,
coupled with proper storage and disposal practices, forms the foundation of safe DEHP
management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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